Cas no 209959-42-2 (1H-Pyrazole-5-carboxylic acid, 1-[(3-cyanophenyl)methyl]-3-methyl-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-[(3-cyanophenyl)methyl]-3-methyl-
• CAS No: 209959-42-2
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 3905028
• PubChem ID: 18549234
• Update Time: 2025-04-22

1H-Pyrazole-5-carboxylic acid, 1-[(3-cyanophenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-[(3-cyanophenyl)methyl]-3-methyl-
• 209959-42-2
• SCHEMBL7234546
• 1-(3-Cyanobenzyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• DB-161310

• Inchi： 1S/C13H11N3O2/c1-9-5-12(13(17)18)16(15-9)8-11-4-2-3-10(6-11)7-14/h2-6H,8H2,1H3,(H,17,18)
• InChI Key： IVKFWEWZAQSPRN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C#N)=C2)C(C(O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 241.085126602Da
• Monoisotopic Mass: 241.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų